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Compound of Interest

Compound Name: JC 40

Cat. No.: B1672819 Get Quote

This document provides essential safety and logistical information for the proper disposal of JC
40, chemically identified as Sodium Calcium Aluminosilicate (CAS No. 1344-01-0). The

following procedures are intended for researchers, scientists, and drug development

professionals to ensure safe handling and environmental compliance.

Safety and Handling Precautions
JC 40 is generally considered a non-hazardous substance. However, it is crucial to handle it

with care to minimize exposure and maintain a safe laboratory environment. Some formulations

may contain trace amounts of crystalline quartz, which is a known carcinogen.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling JC 40.

This includes:

Respiratory Protection: A NIOSH/MSHA-approved air-purifying dust or mist respirator is

recommended to avoid inhalation of dust particles.[1]

Eye Protection: Wear chemical safety goggles to protect against dust.

Hand Protection: Use appropriate gloves to prevent skin contact.[1]

Body Protection: Wear a lab coat or other protective clothing to minimize skin exposure.[1]

Engineering Controls: Handle JC 40 in a well-ventilated area. Use local exhaust ventilation

to control airborne dust.[1]
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General Hygiene: Avoid eating, drinking, or smoking in areas where JC 40 is handled. Wash

hands thoroughly after handling.

Quantitative Data: Exposure Limits
The following table summarizes the occupational exposure limits for components that may be

present in JC 40.

Chemical
Name

CAS No.
ACGIH TLV-
TWA

NIOSH REL-
TWA

OSHA PEL-
TWA

Nuisance Dust N/A

10 mg/m³

(inhalable), 3

mg/m³

(respirable)

N/A

15 mg/m³ (total),

5 mg/m³

(respirable)

Crystalline

Quartz (Silica)
14808-60-7

0.025 mg/m³

(respirable)

0.05 mg/m³

(respirable)

0.05 mg/m³

(respirable)

Note: Exposure limits can vary. Always consult the specific Safety Data Sheet (SDS) for the

product you are using.

Step-by-Step Disposal Procedures
The primary methods for the disposal of JC 40 are outlined below. The most favorable course

of action is to use an alternative chemical product with less inherent propensity for occupational

exposure or environmental contamination.[2][3]

Step 1: Unused Material

Recycle or Return: If the JC 40 is unused and in its original container, the preferred method

of disposal is to recycle it for its approved use or return it to the manufacturer or supplier.[2]

[3]

Step 2: Waste Material (Solid)

Containerization: Collect waste JC 40 in a suitable, labeled, and sealed container to prevent

dust from becoming airborne.
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Waste Classification: While generally considered non-hazardous, it is the waste generator's

responsibility to determine if the discarded chemical is classified as hazardous waste

according to US EPA guidelines (40 CFR Parts 261.3) and any state or local regulations.[1]

Disposal: Dispose of the containerized waste at an approved waste disposal facility. For non-

hazardous waste, this may be a sanitary landfill. Always comply with all federal, state, and

local environmental regulations.[4]

Step 3: Spills

Containment: Prevent further spread of the spilled material.

Cleanup: Carefully sweep or vacuum up the spilled material. Avoid generating dust. Place

the collected material into a suitable container for disposal.[1]

Decontamination: Clean the spill area with water.

Step 4: Contaminated PPE

Segregation: Contaminated protective clothing should be segregated to prevent direct

personal contact by personnel who handle, dispose of, or clean the clothing.[2]

Cleaning: Ensure that cleaning procedures for reusable PPE are complete and effective

before reuse.

Disposal: Dispose of single-use contaminated PPE as solid waste.

Experimental Protocols
For aluminum-containing waste in general, a specialized disposal method can be employed,

although it may not be necessary for the non-reactive JC 40. This method involves treating the

material under anhydrous conditions to prevent violent reactions.

Protocol: Anhydrous Hydrolysis of Aluminum Compounds

Objective: To convert aluminum compounds into a form suitable for landfill disposal.

Materials:
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Waste aluminum compound

Anhydrous hydrolysis agent (e.g., calcium hydroxide)

Suitable solvent (if necessary)

Reaction vessel

Procedure: a. Under anhydrous conditions, react the aluminum-containing waste with an

anhydrous hydrolysis agent such as calcium hydroxide. b. The reaction will form aluminum

compounds that are suitable for landfill disposal. c. If a solvent was used, it should be

recovered. This is a general procedure for aluminum compounds and should be adapted and

tested on a small scale by qualified personnel before being applied to large quantities of JC
40 waste, as it may not be necessary for this specific, stable compound.

Logical Workflow for JC 40 Disposal
The following diagram illustrates the decision-making process for the proper disposal of JC 40.
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Start: JC 40 for Disposal

Is the material unused
and in its original container?

Recycle for approved use or
return to supplier.

Yes

Collect waste in a labeled,
sealed container.

No

End of Disposal Process

Is it a spill?

Sweep or vacuum to avoid dust.
Place in disposal container.

Yes

Classify waste according to
federal, state, and local regulations.

No

Is the waste classified
as hazardous?

Dispose of at a licensed
hazardous waste facility.

Yes

Dispose of in accordance with
non-hazardous waste regulations

(e.g., sanitary landfill).

No

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of JC 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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